Cas no 499770-95-5 (4H-1,3-Benzodioxin,7-bromo-)

• Product Name: 4H-1,3-Benzodioxin,7-bromo-
• CAS No: 499770-95-5
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• CID: 327971
• PubChem ID: 7537462
• Update Time: 2025-04-19

4H-1,3-Benzodioxin,7-bromo- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin,7-bromo-
• 7-BROMO-4H-1,3-BENZODIOXINE
• 4H-1,3-Benzodioxin,7-bromo
• 7-bromo-2H,4H-benzo[e]1,3-dioxin
• AKOS025295377
• 499770-95-5
• SCHEMBL1906239
• 7-bromo-4h-benzo[d][1,3]dioxine
• J-519142
• FT-0748121
• DTXSID10428711
• starbld0016522
• DB-010981

• MDL： MFCD05664646
• Inchi： 1S/C8H7BrO2/c9-7-2-1-6-4-10-5-11-8(6)3-7/h1-3H,4-5H2
• InChI Key： QUGBTFFUNSJJFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCOC2

Computed Properties

• Exact Mass: 213.96300
• Monoisotopic Mass: 213.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.598
• Melting Point: 49 °C
• Boiling Point: 284.9°Cat760mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.579
• PSA: 18.46000
• LogP: 2.31560

4H-1,3-Benzodioxin,7-bromo- Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38